5-chloro-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: 5-chloro-N,N,1,3-tetramethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C7H12ClN3O2S/c1-5-6(7(8)11(4)9-5)14(12,13)10(2)3/h1-4H3
• InChI Key: TZEPZKWBHDLAJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)N(C)C)Cl)C
• Molecular Formula: C7H12ClN3O2S
• DSSTOX Substance ID: DTXSID00363046
• Molecular Weight: 237.71 g/mol
• CAS No.: 88398-94-1

Description

5-chloro-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C7H12ClN3O2S and its molecular weight is 237.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitubercular Agents

5-Chloro-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide derivatives have been explored for their antimicrobial and antitubercular properties. In a study by Shingare et al. (2022), benzene sulfonamide pyrazole oxadiazole derivatives showed significant activity against bacteria like E. coli, P. aeruginosa, S. aureus, and S. pyogenes, as well as antitubercular effects against M. tuberculosis H37Rv (Shingare et al., 2022).

Synthesis and Characterization of Derivatives

The synthesis and characterization of sulfonamide derivatives containing pyrazol-1-yl-pyridazine were reported by Komshina et al. (2020). They focused on developing new sulfonamide derivatives with specific biological activities, especially as inhibitors of human carbonic anhydrases (Komshina et al., 2020).

Antiglaucoma Activity

Kasımoğulları et al. (2010) synthesized pyrazole carboxylic acid derivatives of 5-amino-1,3,4-thiadiazole-2-sulfonamide, which demonstrated significant antiglaucoma activity by inhibiting carbonic anhydrase isoenzymes (Kasımoğulları et al., 2010).

Antiproliferative Activities

Mert et al. (2014) studied the antiproliferative activities of pyrazole-sulfonamide derivatives against cancer cell lines like HeLa and C6. Some compounds showed promising broad-spectrum antitumor activity (Mert et al., 2014).

Cyclooxygenase-2 Inhibitors

Penning et al. (1997) identified 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (celecoxib) as a potent inhibitor of cyclooxygenase-2 (COX-2), demonstrating its application in the treatment of arthritis (Penning et al., 1997).

Intramolecular [3+2] Cycloaddition

Dar'in et al. (2020) reported the intramolecular [3+2] cycloaddition of CH-diazomethane sulfonamides to create pyrazole-fused five-membered sultams, a novel class of compounds with potential biological applications (Dar'in et al., 2020).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the GHS07 pictogram. Hazard statements associated with it include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.